Sodium hydrosulfide

Specification

• CAS No.: 16721-80-5
• Molecular Formula: HNaS; HS.Na; NaHS
• Molecular Weight: 56.07 g/mol
• IUPAC Name: sodium;sulfanide
• Standard InChI: InChI=1S/Na.H2S/h;1H2/q+1;/p-1
• Standard InChI Key: HYHCSLBZRBJJCH-UHFFFAOYSA-M
• Isomeric SMILES: [Na+].[SH-]
• Impurities: Sulfide of heavy metals.
• SMILES: [Na+].[SH-]
• Canonical SMILES: [Na+].[SH-]
• Boiling Point: 212 °F at 760 mmHg (approx.) (USCG, 1999); Boiling point at 1 atm: (approx) 212 °F= 100 °C= 373 deg K. /Sodium Hydrosulfide Solution/
• Colorform: Rhombohedric-cubic crystals. White to colorless.; Colorless rhombohedral crystals.
• Melting Point: 63 °F (USCG, 1999); 350 °C; Turns yellow upon heating in dry air, changing to orange at higher temperatures. Forms a black liquid at the melting point. Gives a blue-green solution in dimethylformamide. Very hygroscopic. Readily hydrolyzed in moist air to NaOH and Na2S.

Introduction

Physical and Chemical Properties

Fundamental Properties

Sodium hydrosulfide demonstrates several distinctive physical and chemical properties that determine its industrial utility and handling requirements. As a deliquescent off-white solid in its anhydrous form, it exhibits a density of 1.79 g/cm³. One of its notable characteristics is its relatively low melting point of 350.1°C in the anhydrous state, which contrasts with the significantly lower melting points of its hydrated forms: 55°C for the dihydrate and 22°C for the trihydrate. This property facilitates its processing in various industrial applications where precise temperature control is essential.

The compound exists in multiple hydration states, including the anhydrous form (NaSH), the dihydrate (NaSH·2H₂O), and the trihydrate (NaSH·3H₂O). While these hydrates share similar colorless appearances and general chemical behaviors, they differ slightly in their physical properties and stability characteristics, which can influence their selection for specific applications. As an inorganic substance with alkaline properties, sodium hydrosulfide demonstrates significant reactivity, particularly in aqueous environments where it dissociates to form ions that participate in various chemical transformations.

Solution Properties

In industrial applications, sodium hydrosulfide is frequently utilized in aqueous solution form at various concentrations. The 32% concentration solution appears colorless and transparent with distinctly alkaline properties. These solutions demonstrate significant chemical reactivity, particularly in contexts requiring sulfur incorporation into organic structures or metal precipitation reactions.

Recent experimental studies have investigated the stability of sodium hydrosulfide in aqueous solutions, revealing important limitations. Research has shown that when prepared as a 30 μM solution in drinking water, sodium hydrosulfide concentration decreases substantially over time, with reductions of 72% after 12 hours and 75% after 24 hours when measured from water bottle tips. Even when measured from inside the containers, the concentration declined by 47% after 12 hours and 72% after 24 hours. These findings have significant implications for experimental protocols and industrial processes that rely on stable concentrations of sodium hydrosulfide in aqueous media.

Structure and Crystalline Forms

Crystalline Phases and Transitions

The crystalline structure of sodium hydrosulfide exhibits fascinating temperature-dependent polymorphism, undergoing distinct phase transitions at specific temperature thresholds. At temperatures exceeding 360 K (approximately 87°C), anhydrous sodium hydrosulfide adopts a structure analogous to sodium chloride (NaCl), wherein the hydrosulfide anion (HS⁻) behaves effectively as a spherical entity due to its rapid rotation. This rotation creates equal occupancy across eight equivalent positions, resulting in a highly symmetrical crystalline arrangement.

When temperatures fall below 360 K, the compound undergoes a significant structural transformation, shifting to a rhombohedral crystal system. In this phase, the hydrosulfide anions exhibit more restricted rotation, causing them to sweep out discoidal shapes rather than appearing as spherical entities. This change reflects the decreased thermal energy available for molecular motion and significantly alters the compound's physical properties.

Further cooling below 114 K (approximately -159°C) induces another phase transition, with the crystal structure becoming monoclinic. This progression of structural changes with decreasing temperature demonstrates the complex interplay between thermal energy and molecular arrangements in sodium hydrosulfide crystals, a pattern also observed in analogous compounds containing rubidium and potassium.

Preparation and Manufacturing Methods

Laboratory Synthesis

Several established methods exist for the laboratory-scale preparation of sodium hydrosulfide, each offering specific advantages depending on available reagents and desired purity. One common synthetic route involves the treatment of sodium ethoxide (NaOCH₂CH₃) with hydrogen sulfide gas, which proceeds according to the following reaction:

NaOCH₂CH₃ + H₂S → NaSH + CH₃CH₂OH

This approach offers the advantage of relatively mild reaction conditions and produces ethanol as a byproduct, which can be readily separated from the desired sodium hydrosulfide product. An alternative laboratory preparation method utilizes the direct reaction between elemental sodium and hydrogen sulfide gas. This route requires careful handling of reactive sodium metal but can yield high-purity sodium hydrosulfide under appropriate conditions.

Industrial Production Processes

Industrial manufacturing of sodium hydrosulfide occurs on a substantial scale, with thousands of tons produced annually to meet global demand. The primary industrial synthesis route involves bubbling hydrogen sulfide gas through aqueous sodium hydroxide solutions, effectively performing a half-neutralization reaction. This process can be conducted in specialized isothermal multiphase chemical reactors designed to handle gas-liquid-solid reactions efficiently.

Several industrial processes have been developed based on different sources of hydrogen sulfide:

• The Fosfoquim process utilizes hydrogen sulfide generated from the reaction between hydrogen and elemental sulfur.

• The Akzo Nobel process employs hydrogen sulfide produced as a byproduct during carbon disulfide (CS₂) manufacturing.

• The Tessenderlo Kerley process captures hydrogen sulfide recovered from natural gas or petroleum desulfurization operations.

These industrial processes typically operate at elevated temperatures ranging from 70°C to 90°C, which helps prevent crystallization of sodium sulfide within the reaction equipment. The reactions involved are exothermic, necessitating effective cooling systems such as water-cooled heat exchangers and water jackets installed on recirculation tanks and absorption towers.

A notable advancement in industrial production methods involves the integration of hydrogen sulfide recovery from other chemical processes. Research has demonstrated successful recovery of hydrogen sulfide gas from dithiophosphoric acid manufacturing, with approximately 90% recovery achieved in multiphase reactors and an additional 5% in safety absorbers. This approach offers both economic and environmental benefits by converting a problematic waste gas into a valuable chemical product.

Industrial Applications

Pulp and Paper Industry

Sodium hydrosulfide serves as a critical chemical in the pulp and paper manufacturing sector, particularly within the kraft pulping process. In this application, it functions as a makeup chemical for sulfur, playing an essential role in the delignification of wood pulp. The compound contributes to breaking down lignin structures that bind cellulose fibers in wood, facilitating the production of high-quality paper products while minimizing damage to the cellulose fibers themselves. This application represents one of the largest volume uses for sodium hydrosulfide globally.

Mining and Mineral Processing

In the mining industry, sodium hydrosulfide functions as an effective flotation agent, particularly in copper extraction operations. It acts as an activator for oxide mineral species during the flotation process, enhancing the recovery efficiency of valuable minerals. The compound modifies the surface properties of specific minerals, making them more responsive to collectors used in froth flotation separation techniques. This application highlights the compound's ability to interact selectively with metal-containing minerals, an attribute that underlies many of its industrial uses.

Leather Processing

The leather industry employs sodium hydrosulfide as an essential chemical in the dehairing process during hide preparation. When applied to animal hides, it effectively breaks down hair proteins without damaging the underlying skin structure that will be processed into leather. This provides a more efficient and potentially less environmentally problematic alternative to certain traditional dehairing methods, contributing to more sustainable leather production practices.

Chemical Synthesis and Specialty Applications

Sodium hydrosulfide at 32% concentration serves as a valuable reagent in the synthesis of organic intermediates and in the preparation of sulfur dyes for the textile industry. The compound's ability to introduce sulfur functionalities into organic molecules makes it indispensable in numerous chemical synthesis pathways leading to pharmaceuticals, agricultural chemicals, and specialty materials.

In addition to these applications, sodium hydrosulfide contributes to the preparation of various fine chemicals including amino acids, mercaptopropionic acid, pharmaceutical intermediates, and pesticide precursors. High-concentration sodium hydrosulfide plays a particularly important role in the production of polyphenylene sulfide (PPS) plastics through polycondensation reactions. These engineering thermoplastics demonstrate exceptional chemical resistance, thermal stability, and mechanical properties, making them valuable in automotive, electrical, and industrial applications.

Stability and Limitations

Solution Stability Challenges

Recent research has revealed significant limitations regarding the stability of sodium hydrosulfide in aqueous solutions, which has important implications for both experimental protocols and industrial applications. A comprehensive study examined the stability of 30 μM sodium hydrosulfide solutions prepared in drinking water and stored in standard laboratory animal water bottles. The findings demonstrated substantial degradation over relatively short timeframes, with concentration decreases of 72% after 12 hours and 75% after 24 hours when measured from the water bottle tips.

Even when samples were obtained from inside the water bottles rather than at the dispensing tip, significant degradation occurred. While the solution remained relatively stable for the first two hours, concentrations subsequently declined by 47% after 12 hours and by 72% after 24 hours. These results strongly indicate that sodium hydrosulfide solutions cannot be reliably used as hydrogen sulfide donors in drinking water applications, as the actual concentration delivered would be variable and substantially lower than calculated values.

Physiological and Experimental Considerations

The instability of sodium hydrosulfide solutions has particular relevance for biological and physiological research. In a two-week study administering 30 μM sodium hydrosulfide in drinking water to male and female rats, researchers found no significant effect on serum total sulfide concentrations. This outcome likely resulted from the rapid degradation of the sodium hydrosulfide solution rather than representing a true lack of physiological effect from the compound.

These findings highlight an important experimental consideration: research protocols involving sodium hydrosulfide administration through drinking water may expose test subjects to highly variable and lower-than-expected quantities of the compound. This limitation necessitates alternative administration methods for reliable dosing in both research and potential therapeutic applications.

Market Analysis and Economic Significance

Regional Market Distribution

The global sodium hydrosulfide market demonstrates notable regional variations in terms of production capacity, consumption patterns, and growth trajectories. Market analysis frameworks typically segment the global market into key regions including North America, Europe, Asia Pacific, South America, and the Middle East and Africa. These regional analyses enable stakeholders to identify geographic areas with the strongest growth potential and optimize distribution and production strategies accordingly.

The Asia Pacific region likely represents a significant share of the global market due to its robust manufacturing base, particularly in textiles, paper production, and mining operations—all key application areas for sodium hydrosulfide. North America and Europe may demonstrate more stable, mature market characteristics with growth potentially driven by specialty applications and environmental technologies.

Environmental and Health Considerations

Regulatory Framework

The handling, transportation, and use of sodium hydrosulfide fall under various regulatory frameworks due to its chemical properties and potential environmental impacts. The compound's relationship to hydrogen sulfide, which has been subject to extensive toxicological review by the U.S. Environmental Protection Agency (EPA), suggests the importance of appropriate risk management in industrial settings. The EPA's Integrated Risk Information System (IRIS) provides toxicological assessments that inform regulatory approaches to compounds that can release hydrogen sulfide.

These regulatory considerations become particularly relevant when examining industrial-scale production facilities where large quantities of sodium hydrosulfide are manufactured and handled. Process design elements such as safety absorbers that capture unreacted hydrogen sulfide represent important environmental protection measures, with research demonstrating approximately 95% capture efficiency in well-designed systems.